Cas no 2227696-28-6 (rac-(3R,4R)-4-(1,2-thiazol-3-yl)pyrrolidin-3-ol)

• Product Name: rac-(3R,4R)-4-(1,2-thiazol-3-yl)pyrrolidin-3-ol
• CAS No: 2227696-28-6
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 5817930
• PubChem ID: 165786278
• Update Time: 2025-11-06

rac-(3R,4R)-4-(1,2-thiazol-3-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-4-(1,2-thiazol-3-yl)pyrrolidin-3-ol
• EN300-1626669
• 2227696-28-6

• Inchi： 1S/C7H10N2OS/c10-7-4-8-3-5(7)6-1-2-11-9-6/h1-2,5,7-8,10H,3-4H2/t5-,7+/m0/s1
• InChI Key： XZDNSODJRHPQRL-CAHLUQPWSA-N
• SMILES： S1C=CC([C@@H]2CNC[C@H]2O)=N1

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 73.4Ų

Additional information on rac-(3R,4R)-4-(1,2-thiazol-3-yl)pyrrolidin-3-ol

Comprehensive Overview of rac-(3R,4R)-4-(1,2-thiazol-3-yl)pyrrolidin-3-ol (CAS No. 2227696-28-6)

The compound rac-(3R,4R)-4-(1,2-thiazol-3-yl)pyrrolidin-3-ol (CAS No. 2227696-28-6) is a chiral pyrrolidine derivative featuring a 1,2-thiazol-3-yl substituent. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive compounds. The presence of both hydroxyl and heterocyclic moieties in its framework makes it a versatile intermediate for drug discovery programs targeting neurological disorders and infectious diseases.

Recent advancements in asymmetric synthesis have made rac-(3R,4R)-4-(1,2-thiazol-3-yl)pyrrolidin-3-ol more accessible to researchers exploring novel small molecule therapeutics. The compound's chiral centers at positions 3 and 4 of the pyrrolidine ring are particularly valuable for creating enantiomerically pure compounds with specific biological activities. Many pharmaceutical companies are investigating similar structures for their potential in developing next-generation kinase inhibitors and GPCR modulators, which are currently hot topics in medicinal chemistry.

The thiazole moiety in rac-(3R,4R)-4-(1,2-thiazol-3-yl)pyrrolidin-3-ol contributes to its potential biological activity, as thiazole-containing compounds are known to exhibit diverse pharmacological properties. This structural feature aligns with current research trends focusing on heterocyclic compounds in drug discovery. The compound's molecular weight of 170.22 g/mol and moderate polarity make it suitable for various medicinal chemistry applications, particularly in the design of CNS-active compounds that can cross the blood-brain barrier.

From a synthetic chemistry perspective, rac-(3R,4R)-4-(1,2-thiazol-3-yl)pyrrolidin-3-ol presents interesting challenges and opportunities. Researchers are particularly interested in developing efficient stereoselective synthesis routes for this compound and its enantiomers. The growing demand for chiral building blocks in pharmaceutical development has increased the commercial importance of such molecules. Current market analyses suggest that the global demand for specialized pyrrolidine derivatives is growing at approximately 7-9% annually, driven by the expanding pipeline of small-molecule drugs in clinical development.

The compound's potential applications extend beyond pharmaceuticals. Some studies have explored its utility in agrochemical research, particularly in the development of novel plant protection agents. The 1,2-thiazole moiety is known to contribute to pesticidal activity in certain chemical classes, making rac-(3R,4R)-4-(1,2-thiazol-3-yl)pyrrolidin-3-ol a candidate for further investigation in this field. However, most current research focuses on its pharmaceutical applications, especially in areas such as neurodegenerative disease research and antiviral drug development.

Quality control and characterization of rac-(3R,4R)-4-(1,2-thiazol-3-yl)pyrrolidin-3-ol typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) is commonly used to determine enantiomeric purity, while nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed for structural confirmation. These analytical methods are crucial for ensuring the compound meets the stringent requirements of pharmaceutical-grade materials, especially when used as an intermediate in drug synthesis.

Storage and handling of rac-(3R,4R)-4-(1,2-thiazol-3-yl)pyrrolidin-3-ol require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain stability. While not classified as highly hazardous, proper laboratory safety protocols should always be followed when working with this or any chemical substance. Material Safety Data Sheets (MSDS) provide specific guidance for safe handling procedures.

The commercial availability of rac-(3R,4R)-4-(1,2-thiazol-3-yl)pyrrolidin-3-ol has improved in recent years, with several specialty chemical suppliers now offering this compound in research quantities. Pricing varies depending on purity and quantity, but it generally falls within the range of other specialized chiral intermediates. Researchers interested in this compound should verify the supplier's quality control measures and analytical data before purchase to ensure it meets their specific research requirements.

Future research directions for rac-(3R,4R)-4-(1,2-thiazol-3-yl)pyrrolidin-3-ol may include exploring its potential as a scaffold for proteolysis targeting chimeras (PROTACs), a rapidly growing area in drug discovery. Additionally, its application in bioconjugation chemistry and as a ligand in catalytic asymmetric synthesis could be valuable areas of investigation. The compound's structural features make it a promising candidate for these emerging technologies in chemical biology and synthetic chemistry.

In conclusion, rac-(3R,4R)-4-(1,2-thiazol-3-yl)pyrrolidin-3-ol (CAS No. 2227696-28-6) represents an interesting and potentially valuable chemical entity with multiple applications in medicinal chemistry and beyond. Its unique combination of pyrrolidine and thiazole moieties, along with its chiral centers, make it a versatile building block for researchers working at the forefront of drug discovery and chemical biology. As synthetic methods continue to improve and new biological targets are identified, the importance of such specialized intermediates is likely to grow significantly in the coming years.